Cas no 406471-02-1 (5-(4-tert-butylphenoxy)methylfuran-2-carbohydrazide)

• Product Name: 5-(4-tert-butylphenoxy)methylfuran-2-carbohydrazide
• CAS No: 406471-02-1
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• MDL: MFCD02253917
• CID: 3057730
• PubChem ID: 948639
• Update Time: 2025-05-20

5-(4-tert-butylphenoxy)methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-((4-(tert-Butyl)phenoxy)methyl)furan-2-carbohydrazide
• 5-(4-tert-butylphenoxy)methylfuran-2-carbohydrazide
• DTXSID301320862
• CS-0272586
• SMR000431244
• EN300-227821
• 5-(4-TERT-BUTYLPHENOXYMETHYL)FURAN-2-CARBOHYDRAZIDE
• HMS2786H15
• 5-[(4-tert-butylphenoxy)methyl]furan-2-carbohydrazide
• 5-(4-tert-Butyl-phenoxymethyl)-furan-2-carboxylic acid hydrazide
• AKOS000304170
• STK298499
• 5-[(4-tert-butylphenoxy)methyl]-2-furohydrazide
• BBL037901
• 406471-02-1
• 5-{[4-(TERT-BUTYL)PHENOXY]METHYL}-2-FUROHYDRAZIDE
• CHEMBL1359742
• MLS000767922

• MDL： MFCD02253917
• Inchi： 1S/C16H20N2O3/c1-16(2,3)11-4-6-12(7-5-11)20-10-13-8-9-14(21-13)15(19)18-17/h4-9H,10,17H2,1-3H3,(H,18,19)
• InChI Key： HMQCCNVWLFAOLM-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C(NN)=O)O1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 288.14739250Da
• Monoisotopic Mass: 288.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Flash Point: 212.2±27.3 °C

5-(4-tert-butylphenoxy)methylfuran-2-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-(4-tert-butylphenoxy)methylfuran-2-carbohydrazide

Introduction to 5-(4-tert-Butylphenoxy)methylfuran-2-carbohydrazide (CAS No. 406471-02-1)

5-(4-tert-Butylphenoxy)methylfuran-2-carbohydrazide, with the CAS number 406471-02-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring and a tert-butylphenyl moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 5-(4-tert-butylphenoxy)methylfuran-2-carbohydrazide consists of a furan ring attached to a carbohydrazide group, with a tert-butylphenyl substituent linked via an ether linkage. The presence of the tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of 5-(4-tert-butylphenoxy)methylfuran-2-carbohydrazide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 5-(4-tert-butylphenoxy)methylfuran-2-carbohydrazide has also been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This property has been observed in both in vitro and in vivo models, suggesting its potential as a novel chemotherapeutic agent.

The pharmacokinetic profile of 5-(4-tert-butylphenoxy)methylfuran-2-carbohydrazide has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication.

The safety and toxicity profile of 5-(4-tert-butylphenoxy)methylfuran-2-carbohydrazide have also been evaluated. Animal studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for clinical translation.

In conclusion, 5-(4-tert-butylphenoxy)methylfuran-2-carbohydrazide (CAS No. 406471-02-1) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and antitumor therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for its potential use in future drug formulations.